![molecular formula C9H17BrO3 B3105099 2-[2-(2-Bromoethoxy)ethoxy]tetrahydro-2H-pyran CAS No. 152065-54-8](/img/structure/B3105099.png)
2-[2-(2-Bromoethoxy)ethoxy]tetrahydro-2H-pyran
Overview
Description
2-[2-(2-Bromoethoxy)ethoxy]tetrahydro-2H-pyran is an organic building block . It has been synthesized by employing 2-bromoethanol as a starting reagent .
Synthesis Analysis
The compound has been synthesized using 2-bromoethanol as a starting reagent .Molecular Structure Analysis
The molecular formula of the compound is C9H17BrO3 . The average mass is 253.133 Da .Chemical Reactions Analysis
This compound is used as a heterocyclic building block in the synthesis of various chemical compounds .Physical And Chemical Properties Analysis
The compound is a clear pale yellow liquid . It has a density of 1.384 g/mL at 25 °C .Scientific Research Applications
Synthesis and Chemical Reactions
- 2-[2-(2-Bromoethoxy)ethoxy]tetrahydro-2H-pyran and similar compounds have been used in various synthetic chemical reactions. For example, 2-(4-Ethoxyphenlytelluromethyl)tetrahydro-2H-pyran (L1) and related compounds have been synthesized and used in reactions with iodine and various metal complexes, demonstrating their versatility in organic synthesis (Singh et al., 2001).
- Such compounds are also involved in hetero-Diels-Alder reactions, which are important in the synthesis of carbonitriles, a class of organic compounds with numerous applications in chemistry (John et al., 1987).
Polymerization and Material Science
- Tetrahydropyranyl derivatives, including those related to this compound, have been used in ring-opening polymerization processes. This is significant in the field of polymer science for creating new materials with specific properties (Lee & Cho, 1987).
Biochemical Applications
- In the biochemical domain, derivatives of tetrahydropyran have been synthesized for specific applications, such as internal standards for quantifying lipid peroxidation products. This indicates their relevance in analytical chemistry and biochemical research (Jouanin et al., 2008).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Bromo-PEG2-THP, also known as 2-[2-(2-Bromoethoxy)ethoxy]tetrahydro-2H-pyran, is primarily used as a linker in the synthesis of PROTACs (Proteolysis-Targeting Chimeras) . The primary targets of this compound are the E3 ubiquitin ligases and the target proteins .
Mode of Action
Bromo-PEG2-THP acts as a bridge between two different ligands in a PROTAC molecule . One ligand binds to an E3 ubiquitin ligase, and the other ligand binds to the target protein . This allows the PROTAC to bring the target protein in close proximity to the E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
The biochemical pathway primarily affected by Bromo-PEG2-THP is the ubiquitin-proteasome system . This system is responsible for the degradation of proteins within the cell . By facilitating the degradation of specific target proteins, Bromo-PEG2-THP can influence various downstream effects depending on the function of the degraded protein .
Pharmacokinetics
As a peg-based compound, it is expected to have good solubility and stability . These properties can enhance the bioavailability of the PROTACs synthesized using Bromo-PEG2-THP .
Result of Action
The result of Bromo-PEG2-THP’s action is the selective degradation of target proteins . This can lead to various molecular and cellular effects, depending on the function of the degraded protein . For example, if the target protein is a key player in a disease pathway, its degradation could potentially halt or reverse the progression of the disease .
Action Environment
The action of Bromo-PEG2-THP is influenced by various environmental factors. For instance, the pH and temperature of the cellular environment can affect the stability and efficacy of the PROTACs synthesized using Bromo-PEG2-THP . Additionally, the presence of other molecules in the cell can also influence the interaction between the PROTAC and its targets .
properties
IUPAC Name |
2-[2-(2-bromoethoxy)ethoxy]oxane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17BrO3/c10-4-6-11-7-8-13-9-3-1-2-5-12-9/h9H,1-8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFIBMWVYNLIJBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)OCCOCCBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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